Cas no 1070959-95-3 (2-(4-methoxyphenoxy)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}acetamide)

• Product Name: 2-(4-methoxyphenoxy)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}acetamide
• CAS No: 1070959-95-3
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6579901
• PubChem ID: 25861266
• Update Time: 2025-06-12

2-(4-methoxyphenoxy)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenoxy)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}acetamide
• 2-(4-methoxyphenoxy)-N-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)phenyl)acetamide
• 1070959-95-3
• VU0635184-1
• 2-(4-methoxyphenoxy)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]acetamide
• AKOS024497631
• 2-(4-methoxyphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide
• F5097-0117

• Inchi： 1S/C21H24N2O4/c1-26-18-8-10-19(11-9-18)27-15-20(24)22-17-6-4-16(5-7-17)14-21(25)23-12-2-3-13-23/h4-11H,2-3,12-15H2,1H3,(H,22,24)
• InChI Key： VANWPHWEWXPXBG-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC(COC1C=CC(=CC=1)OC)=O)N1CCCC1

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenoxy)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}acetamide

Comprehensive Overview of 2-(4-methoxyphenoxy)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}acetamide (CAS No. 1070959-95-3)

The compound 2-(4-methoxyphenoxy)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}acetamide (CAS No. 1070959-95-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidin-1-yl moiety and a 4-methoxyphenoxy group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of metabolic disorders and neurodegenerative diseases.

In recent years, the demand for novel acetamide derivatives has surged due to their versatility in medicinal chemistry. The 2-oxo-2-(pyrrolidin-1-yl)ethylphenyl segment of this compound is particularly noteworthy, as it mimics structural motifs found in several FDA-approved drugs. This has led to growing inquiries about its synthetic routes, biological activity, and mechanism of action in online forums and academic discussions. Scientists are also investigating its potential as a kinase inhibitor, a hot topic in oncology research.

The 4-methoxyphenoxy group in this compound contributes to its lipophilicity, a critical factor in drug absorption and bioavailability. This characteristic aligns with current trends in drug design, where optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) is a priority. Additionally, the compound’s hydrogen bonding capacity, facilitated by its acetamide core, enhances its potential for interacting with biological targets, making it a candidate for further structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 1070959-95-3 is often discussed in the context of amide coupling reactions and pyrrolidine-based scaffolds. These topics are frequently searched in chemical databases, reflecting the compound’s relevance in modern organic synthesis. Its stability under physiological conditions also makes it a viable candidate for prodrug development, another area of high interest in pharmaceutical sciences.

In summary, 2-(4-methoxyphenoxy)-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}acetamide represents a promising avenue for research, bridging gaps between synthetic chemistry and therapeutic applications. Its structural features and potential biological activities position it as a compound worth monitoring in the evolving landscape of drug discovery.